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Compound of Interest

Compound Name: Lupinine, acrylate (ester)
CAS No.: 60537-74-8
Cat. No.: B1675506
Get Quote
. J

Executive Summary & Chemical Identity

O-Acryloyllupinine (Systematic Name: [(1R,9aR)-1,3,4,6,7,8,9,9a-octahydro-2H-quinolizin-1-
yllmethyl prop-2-enoate) is a functional chiral monomer derived from the quinolizidine alkaloid
(-)-lupinine.[1] It serves as a critical intermediate in the synthesis of pH-responsive hydrogels,
chiral stationary phases (CSPs) for chromatography, and molecularly imprinted polymers
(MIPs).

Its acryloyl moiety provides a vinyl "handle" for radical polymerization, while the bicyclic
lupinine core imparts chirality and pH-sensitivity (pKa ~9.[1]0) due to the tertiary amine.[1]

Chemical Data Table
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Parameter Technical Specification
CAS Number 60537-74-8

Molecular Weight 223.31 g/mol

Molecular Formula C13H21NO2

) Viscous yellowish oil (monomer); Solid
Physical State

(polymer)
Solubilit Soluble in DCM, CHCIz, MeOH, EtOH; Sparingly
olubili
Y soluble in water (pH dependent)
pKa ~9.1 (Quinolizidine nitrogen)
o (1R, 9aR) configuration derived from natural (-)-
Chirality

lupinine

Synthesis & Fabrication Protocol

The synthesis of O-acryloyllupinine requires strict anhydrous conditions to prevent hydrolysis of
the acryloyl chloride reactant and premature polymerization of the product.[1]

Reaction Mechanism

The synthesis follows a nucleophilic acyl substitution (Schotten-Baumann type conditions)
where the primary hydroxyl group of (-)-lupinine attacks the carbonyl carbon of acryloyl
chloride.[1]

(-)-Lupinine
(C10H19NO) DCM, 0°C
O-Acryloyllupinine
------------ - (C13H21NO2)
Acryloyl Chloride DCM, 0°C i Tetrahedral ':‘/'
(C3H3CIO) 1 Intermediate
Proton Scavenger'. ------------- N TEA-HCI
" (Precipitate)

Triethylamine
(Base Catalyst)
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Figure 1: Synthetic pathway for O-acryloyllupinine via esterification.[1]

Detailed Experimental Protocol

Reagents:

(-)-Lupinine (1.0 eq, recrystallized)[1]
Acryloyl chloride (1.2 eq, freshly distilled)
Triethylamine (TEA) (1.5 eq, dried over KOH)
Dichloromethane (DCM) (Anhydrous)

Inhibitor: Hydroquinone (trace)[1]

Step-by-Step Methodology:

Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a
magnetic stir bar and nitrogen inlet, dissolve (-)-lupinine (2.0 g, 11.8 mmol) in 50 mL
anhydrous DCM.

Base Addition: Add TEA (2.5 mL, 17.7 mmol) to the solution. Cool the mixture to 0°C using
an ice-salt bath.

Acylation: Add acryloyl chloride (1.15 mL, 14.2 mmol) dropwise over 30 minutes via a
pressure-equalizing addition funnel. Critical: Maintain temperature < 5°C to prevent side
reactions.[1]

Reaction: Allow the reaction to warm to room temperature and stir for 12 hours under
nitrogen. The solution will turn cloudy as TEA-HCI salts precipitate.[1]

Quenching: Filter off the precipitated salts. Wash the organic filtrate with saturated NaHCOs
(2 x 30 mL) to remove excess acid, followed by brine (1 x 30 mL).
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« Purification: Dry the organic layer over anhydrous MgSOa, filter, and concentrate under
reduced pressure (keep bath < 30°C to avoid polymerization).

« Isolation: Purify the crude oil via flash column chromatography (Silica gel, Eluent:
CHCIs/MeOH 95:5).

* Yield: Expect a pale yellow viscous oil (Yield: ~75-85%).

Structural Characterization & Validation

To ensure scientific integrity, the synthesized monomer must be validated using *H NMR and IR
spectroscopy.

11 NMR Di ic Signals (CDCla_40C |

. Chemical Shift (0 Lo .
Proton Moiety Multiplicity Interpretation

ppm)

Acrylate terminal

Vinyl (cis) 6.40 dd
alkene
) Acrylate terminal
Vinyl (trans) 6.12 dd
alkene
] Acrylate terminal
Vinyl (gem) 5.82 dd
alkene
Ester methylene
-O-CH2- 4.15-4.25 m (diagnostic shift
downfield)
Quinolizidine ring
H-10 (Bridge) 1.50 - 3.00 m protons (complex

envelope)

FTIR Fingerprint[1]

e 1725 cm~1: Strong C=0 stretching (Ester).[1]

e 1635 cm~1: C=C stretching (Vinyl group).[1]
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e 2700-2800 cm~*: Bohlmann bands (Diagnostic for trans-quinolizidine ring fusion).[1]

Applications in Polymer Science

O-acryloyllupinine is rarely used as a standalone therapeutic but rather as a functional
monomer for advanced materials.[1]

Application Logic Flow

The following diagram illustrates how the monomer is processed into functional materials.
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Figure 2: Downstream processing of O-acryloyllupinine into functional materials.[1]

Key Use Cases

¢ Chiral Resolution (CSP): Polymers of O-acryloyllupinine retain the distinct chiral
configuration of the alkaloid.[1] When grafted onto silica beads, they serve as stationary
phases for separating enantiomers of pharmaceutical drugs.
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e pH-Sensitive Drug Delivery: The tertiary amine in the lupinine ring becomes protonated at
physiological pH (acidic microenvironments, e.g., tumors). Hydrogels incorporating this
monomer swell in acidic conditions, releasing encapsulated payloads.

e Molecular Imprinting: Used as a functional monomer to create binding cavities specific to
acidic templates (due to the basic nitrogen) or transition metals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://www.benchchem.com/product/b1675506/docs?utm_src=pdf-body#o-acryloyllupinine-technical-monograph-synthesis-guide-1
https://www.benchchem.com/product/b1675506?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://www.benchchem.com/product/b1675506/docs#o-acryloyllupinine-technical-monograph-synthesis-guide-1
https://www.benchchem.com/product/b1675506/docs#o-acryloyllupinine-technical-monograph-synthesis-guide-1
https://www.benchchem.com/product/b1675506/docs#o-acryloyllupinine-technical-monograph-synthesis-guide-1
https://www.benchchem.com/product/b1675506/docs#o-acryloyllupinine-technical-monograph-synthesis-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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